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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental data and protocols for

measuring the neutron capture cross section of Rubidium-85 (⁸⁵Rb). This information is crucial

for various fields, including nuclear astrophysics, reactor physics, and medical isotope

production.

Data Presentation: Quantitative Summary
The following tables summarize the key quantitative data from experimental measurements of

the neutron capture cross section of ⁸⁵Rb.

Table 1: Thermal Neutron Capture Cross Section of ⁸⁵Rb

Parameter Value Uncertainty

Thermal Capture Cross

Section (σth)
0.48 barns ± 0.01 barns

Data sourced from evaluations of experimental data.[1]

Table 2: Maxwellian-Averaged Neutron Capture Cross Sections for ⁸⁵Rb
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Thermal Energy (kT) (keV) Cross Section (mb)

5 235

10 155

20 101

30 79

40 67

50 58

60 52

70 47

80 43

90 40

100 37

These values are computed from differential data obtained using the time-of-flight (TOF)

technique.[2]

Table 3: Resonance Parameters for Neutron Capture on ⁸⁵Rb

Parameter Value Uncertainty

s-wave strength function (S₀) (0.94) x 10⁻⁴ ± 0.11 x 10⁻⁴

Average level spacing () 133 eV ± 11 eV

Average radiative width (<Γγ>) 328 meV ± 18 meV

These parameters were determined for 138 resonance levels in the energy region below 18.5

keV.[3][4][5]
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Two primary methods are employed for measuring the neutron capture cross section of ⁸⁵Rb:

the time-of-flight (TOF) technique and the activation method.

Time-of-Flight (TOF) Method
This method measures the neutron capture cross section as a function of neutron energy.

Principle: A pulsed neutron beam is directed at a ⁸⁵Rb sample. The time it takes for neutrons of

different energies to travel a known distance (the "flight path") to the sample is measured.

When a neutron is captured by a ⁸⁵Rb nucleus, prompt gamma-rays are emitted. By detecting

these gamma-rays in coincidence with the neutron arrival time, the capture events can be

correlated with specific neutron energies.

Detailed Protocol:

Neutron Production: Generate a pulsed beam of neutrons. This is often achieved using a

linear accelerator (linac) where an electron beam strikes a heavy metal target (e.g.,

tantalum), producing bremsstrahlung photons which in turn produce neutrons via (γ,n)

reactions.

Neutron Moderation: The fast neutrons produced are passed through a moderator (e.g., a

water-filled container) to slow them down to a wide range of energies (from thermal to keV

and MeV).

Flight Path: The moderated neutrons travel down an evacuated flight path of a known length

(e.g., several tens of meters). This allows for the separation of neutrons by energy, as higher

energy neutrons will arrive at the end of the flight path sooner than lower energy neutrons.

Sample Preparation: A sample of highly enriched ⁸⁵Rb, typically in the form of a stable

compound like Rubidium Chloride (RbCl), is placed at the end of the flight path. The sample

is usually canned in a material with a low neutron capture cross section (e.g., aluminum).

Gamma-Ray Detection: An array of gamma-ray detectors (e.g., C₆D₆ liquid scintillators or

high-purity germanium detectors) is placed around the sample to detect the prompt gamma-

rays emitted upon neutron capture.
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Data Acquisition: The detector signals are processed by a time-of-flight data acquisition

system. This system records the time difference between the initial neutron pulse and the

detection of a gamma-ray, as well as the energy of the detected gamma-ray.

Data Analysis:

The time-of-flight spectrum is converted into a neutron energy spectrum.

The number of capture events at each neutron energy is determined.

The neutron flux at the sample position is measured using a neutron flux monitor (e.g., a

⁶Li-glass scintillator).

The capture yield (the fraction of incident neutrons that are captured) is calculated.

The neutron capture cross section is then determined from the capture yield, the neutron

flux, and the number of ⁸⁵Rb atoms in the sample.

Activation Method
This method is used to measure the neutron capture cross section at a specific neutron energy,

typically thermal energy.

Principle: A sample of ⁸⁵Rb is irradiated with a known neutron flux. The neutron capture

reaction ⁸⁵Rb(n,γ)⁸⁶Rb produces the radioactive isotope ⁸⁶Rb. After irradiation, the activity of

the ⁸⁶Rb in the sample is measured by detecting the gamma-rays emitted during its radioactive

decay. The neutron capture cross section can then be calculated from the measured activity,

the neutron flux, and the irradiation time.

Detailed Protocol:

Sample Preparation: A known mass of a stable rubidium compound (e.g., RbCl) is prepared.

The isotopic abundance of ⁸⁵Rb in the sample must be known.

Irradiation: The sample is placed in a well-characterized neutron field, such as that from a

nuclear reactor or a calibrated neutron source. The neutron flux at the sample position must

be accurately known. The sample is irradiated for a predetermined amount of time.
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Cooling: After irradiation, the sample is allowed to "cool" for a period to allow short-lived

interfering radioisotopes to decay.

Gamma-Ray Spectroscopy: The irradiated sample is placed in front of a high-resolution

gamma-ray detector, such as a High-Purity Germanium (HPGe) detector, to measure the

characteristic gamma-rays emitted from the decay of ⁸⁶Rb (e.g., the 1076.6 keV gamma-

ray).

Data Acquisition: A multichannel analyzer is used to acquire a gamma-ray energy spectrum.

The spectrum is collected for a sufficient time to obtain good statistical accuracy in the

photopeak corresponding to the ⁸⁶Rb decay.

Data Analysis:

The net area of the characteristic gamma-ray peak of ⁸⁶Rb is determined.

The activity of ⁸⁶Rb at the end of the irradiation is calculated using the detector efficiency

at the gamma-ray energy, the gamma-ray emission probability, and the decay constant of

⁸⁶Rb.

The reaction rate per target atom is calculated from the activity.

The neutron capture cross section is then determined by dividing the reaction rate per

atom by the neutron flux.
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Caption: Workflow for the Time-of-Flight (TOF) measurement of the ⁸⁵Rb neutron capture cross

section.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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